Cas no 1903108-47-3 (3-Oxetaneethanamine, 3-cyclohexyl-)

• Product Name: 3-Oxetaneethanamine, 3-cyclohexyl-
• CAS No: 1903108-47-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5253366
• Update Time: 2025-06-12

3-Oxetaneethanamine, 3-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneethanamine, 3-cyclohexyl-

• Inchi： 1S/C11H21NO/c12-7-6-11(8-13-9-11)10-4-2-1-3-5-10/h10H,1-9,12H2
• InChI Key： MWHFGSJKHQYIFY-UHFFFAOYSA-N
• SMILES： O1CC(C2CCCCC2)(CCN)C1

Additional information on 3-Oxetaneethanamine, 3-cyclohexyl-

Comprehensive Overview of 3-Oxetaneethanamine, 3-cyclohexyl- (CAS No. 1903108-47-3): Properties, Applications, and Industry Insights

The chemical compound 3-Oxetaneethanamine, 3-cyclohexyl- (CAS No. 1903108-47-3) is a specialized organic molecule featuring a unique combination of an oxetane ring and a cyclohexyl group. This structure grants it distinct physicochemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical synthesis. With the growing demand for novel heterocyclic compounds in drug discovery, 3-cyclohexyl-3-oxetaneethanamine has garnered attention for its potential as a bioactive scaffold or intermediate in medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1903108-47-3. Researchers frequently search for "oxetane derivatives in drug design" or "cyclohexylamine applications," reflecting its relevance in optimizing drug solubility and metabolic stability. The oxetane moiety, in particular, is praised for its ability to improve pharmacokinetic profiles—a hot topic in small-molecule therapeutics development.

From a synthetic perspective, 3-Oxetaneethanamine, 3-cyclohexyl- exemplifies advancements in ring-strained chemistry. Its synthesis often involves catalytic cyclization or amine-functionalization techniques, aligning with industry shifts toward atom-economical processes. Laboratories focusing on high-throughput screening may utilize this compound as a building block for libraries targeting GPCRs or kinases—key areas in oncology and CNS disease research.

Material scientists also explore CAS 1903108-47-3 for its potential in polymeric coatings or cross-linking agents, capitalizing on the oxetane's reactivity under mild conditions. Environmental considerations drive queries like "sustainable oxetane synthesis," highlighting the need for eco-friendly production methods. Regulatory-compliant suppliers emphasize high-purity grades to meet GMP standards, crucial for preclinical studies.

In analytical contexts, 3-cyclohexyl-3-oxetaneethanamine requires characterization via NMR, HPLC-MS, and FTIR to confirm structural integrity—a frequent concern for purchasers verifying "CAS 1903108-47-3 specifications." Storage typically recommends inert atmospheres due to the compound's sensitivity to moisture, a detail critical for long-term stability in R&D settings.

The commercial landscape for 1903108-47-3 reflects niche demand, with suppliers offering custom synthesis and bulk quantities. Patent analyses reveal its inclusion in proprietary formulations, particularly in bioconjugation or prodrug strategies. As fragment-based drug design gains traction, this compound's role as a versatile synthon is likely to expand, aligning with market needs for diverse chemical space exploration.